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Compound of Interest

Compound Name: 5-Methylcytosine-d4

Cat. No.: B12388214 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like 5-Methylcytosine-d4.

This document provides crucial, immediate safety protocols and logistical plans, including

detailed operational procedures and disposal guidelines, to foster a secure research

environment.

Compound Information:

Name: 5-Methylcytosine-d4

Synonyms: Deuterium labeled 5-Methylcytosine[1]

CAS Number: 1219795-15-9[1]

Use: 5-Methylcytosine-d4 is utilized in research related to epigenetics, developmental

biology, and various diseases. It serves as a tracer and is involved in studies of DNA

modification, RNA structure stabilization, and mRNA translation.[1]

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the correct and consistent use of Personal

Protective Equipment. Below is a summary of the required PPE for handling 5-
Methylcytosine-d4, based on general laboratory safety standards for similar chemical

compounds.
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Protection Type Equipment Specifications & Remarks

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary if there is a

splash hazard.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

recommended. Always inspect

gloves for degradation or

punctures before use and

dispose of them after handling

the compound.[2]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect against minor

spills and contamination. For

larger quantities or increased

risk of exposure, a chemically

resistant apron or suit may be

necessary.

Respiratory Protection Chemical Fume Hood

All handling of the solid

compound should be

performed in a certified

chemical fume hood to prevent

inhalation of dust particles. For

situations with a higher risk of

aerosol generation, a

respirator may be required.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 5-Methylcytosine-d4 is essential to minimize risks. The

following step-by-step procedures should be followed.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the label is intact and correct.

Storage: Store the compound in a cool, dry, and well-ventilated area. Keep the container

tightly closed to prevent contamination and degradation.

Handling and Use
Preparation: Before handling, ensure the work area within the chemical fume hood is clean

and uncluttered. Assemble all necessary equipment and materials.

Weighing: To minimize dust exposure, use a tared, sealed container for weighing.

Dissolving: When preparing solutions, slowly add the solid 5-Methylcytosine-d4 to the

solvent to avoid splashing.

Spill Management
Small Spills: In the event of a small spill of the solid material, carefully sweep it up, avoiding

dust generation. Place the material in a sealed, labeled container for hazardous waste

disposal.

Large Spills: For larger spills, evacuate the immediate area and follow your institution's

established emergency spill response procedures.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Solid Waste: All solid waste contaminated with 5-Methylcytosine-d4, such as weighing

papers, gloves, and paper towels, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing 5-Methylcytosine-d4 should be collected in a separate,

sealed, and labeled hazardous waste container designated for liquid organic waste.
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Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 5-Methylcytosine-
d4 in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Methylcytosine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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